Cas no 2171183-34-7 ((2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid)

• Product Name: (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid
• CAS No: 2171183-34-7
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5766415
• PubChem ID: 165549944
• Update Time: 2025-05-28

(2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171183-34-7
• EN300-1491659
• (2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]pentanoic acid
• (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid

• Inchi： 1S/C26H32N2O5/c1-4-9-22(25(30)31)27-24(29)23(14-16(2)3)28-26(32)33-15-21-19-12-7-5-10-17(19)18-11-6-8-13-20(18)21/h5-8,10-13,16,21-23H,4,9,14-15H2,1-3H3,(H,27,29)(H,28,32)(H,30,31)/t22-,23-/m0/s1
• InChI Key： ABLOLGKKTWOGCM-GOTSBHOMSA-N
• SMILES： O(C(N[C@H](C(N[C@H](C(=O)O)CCC)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid

Comprehensive Overview of (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid (CAS No. 2171183-34-7)

(2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid (CAS No. 2171183-34-7) is a sophisticated peptide derivative widely utilized in pharmaceutical research and bioconjugation. This compound features a fluorenylmethyloxycarbonyl (Fmoc) protecting group, a critical component in solid-phase peptide synthesis (SPPS). Researchers and chemists frequently search for its synthetic applications, stability under various conditions, and role in drug development, making it a topic of significant interest in modern organic chemistry and biotechnology.

The molecular structure of (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid incorporates a chiral center, which is pivotal for its stereoselective reactivity. This attribute aligns with the growing demand for enantiomerically pure compounds in the development of therapeutic agents. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of such custom synthons, as they enable precise molecular modeling and high-throughput screening.

In the context of green chemistry, this compound’s synthesis and handling adhere to sustainable practices, a hot topic among researchers aiming to minimize environmental impact. Questions like "How to optimize Fmoc deprotection in peptide synthesis?" or "What solvents are compatible with CAS No. 2171183-34-7?" are frequently explored in academic forums and search engines, reflecting its practical relevance.

The Fmoc-protected amino acid backbone of this compound ensures compatibility with automated peptide synthesizers, a feature highly valued in industrial-scale production. Its water solubility and pH stability are also critical for applications in biologics formulation, particularly in antibody-drug conjugates (ADCs) and peptide-based vaccines. These areas are currently under intense scrutiny due to advancements in personalized medicine and oncology research.

From a regulatory perspective, (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid is classified as a non-hazardous research chemical, ensuring compliance with global safety standards. Its storage recommendations (e.g., -20°C under inert atmosphere) and handling protocols are frequently queried by laboratory personnel, emphasizing the need for clear technical documentation.

In summary, CAS No. 2171183-34-7 represents a versatile tool in contemporary chemical research, bridging gaps between traditional organic synthesis and cutting-edge biopharmaceutical innovations. Its integration into peptide libraries and drug delivery systems underscores its enduring relevance in both academic and industrial settings.